Cas no 175696-73-8 (3-Pyrrolidin-1-ylbenzonitrile)

3-Pyrrolidin-1-ylbenzonitrile Properties

Names and Identifiers

• 3-(Pyrrolidin-1-yl)benzonitrile
• 3-Pyrrolidin-1-ylbenzonitrile
• Benzonitrile,3-(1-pyrrolidinyl)-
• N-(3-cyanophenyl)pyrrolidine
• 3-pyrrolidin-1-yl-benzonitrile
• 3-pyrrolidinylbenzenecarbonitrile
• 3-Pyrrolidin-1-ylbenzonitrile 95%
• CS-0206922
• Benzonitrile, 3-(1-pyrrolidinyl)-
• 3-pyrrolidin-1-ylbenzonitrile
• AKOS006343967
• UMJBSSQWHKPDJF-UHFFFAOYSA-N
• 175696-73-8
• W-206229
• DTXSID30428157
• MFCD07772828
• TS-02352
• SCHEMBL3537217
• G72759
• BENZONITRILE,3-(1-PYRROLIDINYL)-
• 3-(pyrrolidin-1-yl)benzonitrile
• 3-PYRROLIDIN-1-YLBENZONITRILE
• +Expand

• MDL： MFCD07772828
• InChIKey： UMJBSSQWHKPDJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h3-5,8H,1-2,6-7H2
• SMILES： C1CCN(C1)C2=CC=CC(=C2)C#N

Computed Properties

• Exact Mass: 172.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.100048391g/mol
• Heavy Atom Count: 13
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• LogP: 2.22348
• PSA: 27.03000
• Refractive Index: 1.588
• Boiling Point: 316.8 °C at 760 mmHg
• Melting Point: 84 °C
• Flash Point: 139 °C
• Density: 1.12